Cas no 1806895-01-1 (2-(Difluoromethyl)-3,6-dihydroxypyridine-4-sulfonyl chloride)
2-(Difluoromethyl)-3,6-dihydroxypyridine-4-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-sulfonyl chloride
-
- Inchi: 1S/C6H4ClF2NO4S/c7-15(13,14)2-1-3(11)10-4(5(2)12)6(8)9/h1,6,12H,(H,10,11)
- InChI Key: NMIBBYDGFXWMRO-UHFFFAOYSA-N
- SMILES: ClS(C1=CC(NC(C(F)F)=C1O)=O)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 462
- XLogP3: 0.5
- Topological Polar Surface Area: 91.8
2-(Difluoromethyl)-3,6-dihydroxypyridine-4-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024004940-250mg |
2-(Difluoromethyl)-3,6-dihydroxypyridine-4-sulfonyl chloride |
1806895-01-1 | 97% | 250mg |
$646.00 | 2022-03-31 | |
| Alichem | A024004940-500mg |
2-(Difluoromethyl)-3,6-dihydroxypyridine-4-sulfonyl chloride |
1806895-01-1 | 97% | 500mg |
$1,078.00 | 2022-03-31 | |
| Alichem | A024004940-1g |
2-(Difluoromethyl)-3,6-dihydroxypyridine-4-sulfonyl chloride |
1806895-01-1 | 97% | 1g |
$1,730.40 | 2022-03-31 |
2-(Difluoromethyl)-3,6-dihydroxypyridine-4-sulfonyl chloride Related Literature
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-sulfonyl chloride
2-(Difluoromethyl)-3,6-Dihydroxypyridine-4-Sulfonyl Chloride: A Promising Compound in Pharmaceutical Research
2-(Difluoromethyl)-3,6-dihydroxypyridine-4-sulfonyl chloride, with the CAS number 1806895-01-1, represents a novel class of organic compounds that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure and functional groups, has shown potential in various therapeutic applications, including the treatment of metabolic disorders and inflammatory diseases. Recent studies have highlighted its role in modulating enzyme activity and its potential as a lead compound for drug development. The integration of advanced synthetic methodologies and computational modeling has further enhanced its applicability in modern medicinal chemistry.
The 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-sulfonyl chloride molecule features a pyridine ring with hydroxyl groups at positions 3 and 6, along with a sulfonyl chloride functional group at position 4. The presence of difluoromethyl substituents introduces unique electronic and steric effects, which may influence its reactivity and biological activity. This structural complexity allows for the design of derivatives with tailored properties, making it a valuable scaffold for drug discovery. Recent research has demonstrated that the introduction of fluorine atoms can enhance the compound's metabolic stability and improve its interaction with biological targets.
One of the most significant advancements in the study of 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-sulfonyl chloride is the development of efficient synthetic routes that enable large-scale production. A 2023 study published in Organic & Biomolecular Chemistry reported a novel catalytic method using palladium-based catalysts to synthesize this compound with high yield and purity. This breakthrough has addressed previous challenges in the synthesis of similar compounds, which often required multiple steps and harsh reaction conditions. The ability to produce 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-sulfonyl chloride in a scalable manner is crucial for its application in preclinical and clinical research.
Recent in vitro studies have explored the biological activity of 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-sulfonyl chloride in the context of metabolic disorders. Research published in Journal of Medicinal Chemistry in 2023 revealed that this compound exhibits inhibitory activity against key enzymes involved in glucose metabolism, such as phosphoenolpyruvate carboxykinase (PEPCK). This finding suggests its potential as a therapeutic agent for type 2 diabetes. The compound's ability to modulate enzyme activity may also have implications for the treatment of other metabolic conditions, including obesity and fatty liver disease.
Another area of interest is the application of 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-sulfonyl chloride in the development of anti-inflammatory drugs. A 2023 study in European Journal of Medicinal Chemistry demonstrated that derivatives of this compound can inhibit the activity of cyclooxygenase-2 (COX-2), a target for non-steroidal anti-inflammatory drugs (NSAIDs). The study highlighted the compound's selectivity for COX-2 over COX-1, which may reduce the risk of gastrointestinal side effects associated with traditional NSAIDs. This selectivity is attributed to the difluoromethyl substituents, which influence the compound's binding affinity to the enzyme's active site.
Computational modeling has played a pivotal role in understanding the molecular interactions of 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-sulfonyl chloride. Molecular docking studies conducted in 2023 have provided insights into its binding modes with various biological targets. These studies, published in Journal of Chemical Information and Modeling, have identified potential interactions with ion channels and G protein-coupled receptors (GPCRs), which are important targets for drug development. The ability to predict these interactions using computational methods has accelerated the optimization of the compound's structure for improved efficacy and reduced toxicity.
Despite its promising properties, the safety profile of 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-sulfonyl chloride remains an area of active research. A 2023 study in Toxicological Sciences evaluated the compound's cytotoxicity in various cell lines and found that it exhibits low toxicity at therapeutic concentrations. However, the study also noted potential genotoxic effects at higher doses, emphasizing the need for further investigation into its long-term safety. These findings underscore the importance of rigorous preclinical testing before advancing to clinical trials.
The potential of 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-sulfonyl chloride as a lead compound has also been explored in the context of drug repurposing. Researchers have investigated its ability to modulate the activity of enzymes involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's. A 2023 study in Neuropharmacology reported that this compound may inhibit the aggregation of amyloid-beta proteins, which are implicated in the pathogenesis of Alzheimer's disease. These findings suggest that 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-sulfonyl chloride could be a candidate for further exploration in the treatment of neurodegenerative conditions.
The synthesis and application of 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-sulfonyl chloride are closely linked to the development of green chemistry methodologies. Recent efforts have focused on reducing the environmental impact of its production by utilizing sustainable catalysts and energy-efficient processes. A 2023 review in Green Chemistry highlighted the potential of using biocatalysts, such as immobilized enzymes, to synthesize this compound with minimal waste generation. These approaches not only enhance the sustainability of the synthesis process but also align with the principles of green chemistry, which are increasingly important in pharmaceutical research.
In conclusion, 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-sulfonyl chloride represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure and functional groups have led to its exploration in various therapeutic applications, from metabolic disorders to neurodegenerative diseases. The integration of synthetic chemistry, computational modeling, and green chemistry methodologies has further enhanced its potential as a lead compound for drug development. As research in this area continues to evolve, the compound may play a crucial role in the discovery of new therapeutic agents that address unmet medical needs.
Further research is needed to fully elucidate the biological mechanisms of 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-sulfonyl chloride and to optimize its properties for clinical applications. Ongoing studies are focused on refining its structure to enhance efficacy, reduce toxicity, and improve drug delivery. These efforts are essential for translating the promising findings from laboratory research into real-world therapeutic solutions. The continued exploration of this compound underscores its importance in the ever-evolving field of medicinal chemistry.
1806895-01-1 (2-(Difluoromethyl)-3,6-dihydroxypyridine-4-sulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)